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Compound of Interest

Compound Name: AZ-5104

Cat. No.: B605732

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of AZ-5104 in ethanol and
dimethylformamide (DMF), along with protocols for solubility determination and relevant
biological context.

Introduction to AZ-5104

AZ-5104 is an active, demethylated metabolite of the drug AZD9291 (Osimertinib). It functions
as a potent and selective inhibitor of mutant forms of the Epidermal Growth Factor Receptor
(EGFR), including those with the T790M resistance mutation.[1][2] Understanding its solubility
is critical for the preparation of stock solutions and for conducting a wide range of in vitro and in
Vivo experiments.

Quantitative Solubility Data

The solubility of AZ-5104 in ethanol and DMF has been reported by various suppliers. This
data is summarized in the table below for easy comparison.
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Concentration Molar Equivalent
Solvent Source
(mg/mL) (mM)*
Ethanol 30 61.78 Cayman Chemical[1]
>5.86 >12.07 APEXBIO[3]
DMF 30 61.78 Cayman Chemical[1]

*Molar equivalent calculated based on a molecular weight of 485.6 g/mol for AZ-5104.[4]

Experimental Protocol: Determination of Kinetic
Solubility

This protocol outlines a general method for determining the kinetic solubility of a compound like
AZ-5104, which is a common practice in early drug discovery.

Objective: To determine the concentration at which a compound precipitates from a solution
when diluted from a high-concentration stock.

Materials:

AZ-5104 powder

e Dimethyl sulfoxide (DMSO)

o Ethanol

e Dimethylformamide (DMF)

e Phosphate-buffered saline (PBS), pH 7.4

o 96-well microplates (clear bottom)

o Plate reader capable of nephelometry or turbidity measurement

e Multichannel pipette
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Procedure:

o Preparation of Stock Solution: Prepare a high-concentration stock solution of AZ-5104 in
DMSO (e.g., 10 mM). This is done by dissolving a calculated amount of AZ-5104 powder in
the appropriate volume of DMSO. Ensure complete dissolution, using gentle vortexing or
sonication if necessary.

o Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution with
the target solvent (Ethanol or DMF) to create a range of concentrations to be tested.

» Addition of Aqueous Buffer: To simulate physiological conditions and induce precipitation,
add PBS (pH 7.4) to each well containing the compound in the organic solvent. The final
concentration of the organic solvent should be kept low and consistent across all wells (e.qg.,
1-5%).

¢ Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours) to allow
for precipitation to occur and equilibrate.

o Measurement: Measure the turbidity or light scattering of each well using a plate reader. An
increase in turbidity or nephelometry reading compared to the blank (solvent + PBS)
indicates precipitation.

o Data Analysis: The kinetic solubility is defined as the highest concentration at which no
significant increase in turbidity is observed.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the kinetic solubility determination protocol
described above.
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Workflow for Kinetic Solubility Determination.

Biological Context: EGFR Signaling Pathway

AZ-5104 is an inhibitor of the EGFR signaling pathway, which is a critical pathway in cell
proliferation and survival.[1][5] Dysregulation of this pathway is a common feature in several
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cancers. The diagram below provides a simplified overview of the EGFR signaling cascade and
the point of inhibition by AZ-5104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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